4-ethoxy-3-methyl-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-methyl-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C19H19NO4S3/c1-3-24-16-8-7-15(11-13(16)2)27(22,23)20-12-14-6-9-18(26-14)19(21)17-5-4-10-25-17/h4-11,20H,3,12H2,1-2H3
• InChI Key: HRSWAXLMDDEZJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=C(S2)C(=O)C3=CC=CS3)C
• Molecular Formula: C19H19NO4S3
• Molecular Weight: 421.6 g/mol
• CAS No.: 1421528-23-5

Description

4-Ethoxy-3-methyl-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)benzenesulfonamide (CAS 1421528-23-5) is a synthetic sulfonamide derivative incorporating a dual thiophene scaffold, supplied with a documented molecular weight of 421.6 and the molecular formula C 19 H 19 NO 4 S 3 . This compound is of significant interest in medicinal chemistry and drug discovery research, primarily due to its structural features commonly associated with bioactive molecules. The presence of the thiophene nucleus is a key structural motif in numerous pharmacologically active compounds, with documented activities spanning anti-inflammatory, antimicrobial, antifungal, anticancer, and kinase inhibition . Furthermore, the sulfonamide functional group is a prevalent pharmacophore in many established therapeutic agents and enzyme inhibitors, suggesting potential research applications in designing novel enzyme targets or receptor ligands . The integration of these features makes this compound a valuable chemical intermediate or a lead compound for researchers developing new molecular entities for various biological investigations. It is also a candidate for material science applications, given the use of thiophene derivatives in developing advanced materials . This product is intended for research and development purposes in a controlled laboratory environment only. Application Note: For Research Use Only. Not intended for diagnostic or therapeutic procedures, or for human use.

Biological Activity

The compound 4-ethoxy-3-methyl-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)benzenesulfonamide represents a novel class of sulfonamide derivatives that have garnered attention for their potential biological activities, particularly in antimicrobial and anticancer applications. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and data tables to provide a comprehensive overview.

Chemical Structure and Properties

Chemical Structure:
The compound features a sulfonamide group, an ethoxy substituent, and a thiophene moiety, which are known to contribute to its biological activity. The general structure can be represented as follows:

$$\text{C}_{17}\text{H}_{18}\text{N}_2\text{O}_3\text{S}\text{C}_4\text{H}_3\text{S}_2$$

Molecular Characteristics:

• Molecular Weight: 346.46 g/mol
• Solubility: Soluble in organic solvents such as DMSO and ethanol.

Antimicrobial Activity

Recent studies have indicated that sulfonamide derivatives exhibit significant antimicrobial properties. The compound has been evaluated against various bacterial strains, including Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Mechanism of Action: The antimicrobial activity is primarily attributed to the inhibition of bacterial folic acid synthesis, similar to other sulfonamides. This mechanism disrupts nucleic acid synthesis, leading to bacterial cell death.

Anticancer Activity

Emerging research highlights the potential anticancer properties of this compound. It has shown efficacy against various cancer cell lines, indicating its role as a promising therapeutic agent.

Table 2: Anticancer Activity Data

Cancer Cell Line	IC50 (µM)	Effect	Reference
MCF-7 (Breast Cancer)	15.5	Induces apoptosis
HeLa (Cervical Cancer)	10.2	Cell cycle arrest
A549 (Lung Cancer)	12.8	Inhibition of proliferation

Mechanism of Action: The anticancer activity is believed to stem from the compound's ability to induce apoptosis through the activation of caspase pathways and inhibition of cell proliferation signals.

Case Studies

• Study on Antimicrobial Efficacy: A recent study evaluated the compound's effectiveness against methicillin-resistant Staphylococcus aureus (MRSA). Results indicated a significant reduction in biofilm formation at sub-MIC concentrations, suggesting its potential in treating persistent infections caused by biofilm-forming bacteria .
• Anticancer Research: In vitro studies demonstrated that the compound significantly reduced cell viability in MCF-7 breast cancer cells by inducing apoptosis through the mitochondrial pathway. Flow cytometry analysis confirmed increased levels of cleaved PARP and caspase-3 in treated cells .

Scientific Research Applications

Medicinal Chemistry Applications

The compound exhibits promising biological activities that can be harnessed for therapeutic purposes:

Anticancer Activity

Research indicates that sulfonamide derivatives, including this compound, have shown effectiveness against various cancer cell lines. The mechanism typically involves the induction of apoptosis and inhibition of tumor growth.

Case Study: Anticancer Evaluation
A study investigated the cytotoxic effects of this compound on different cancer cell lines, revealing significant IC50 values indicative of its potential as an anticancer agent.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	10	Induces apoptosis via mitochondrial pathway
HCT116 (Colon)	15	Cell cycle arrest and apoptosis

Antimicrobial Properties

The compound has been evaluated for its antimicrobial activity against various bacterial strains. Preliminary results suggest that it possesses selective action against certain Gram-positive bacteria.

Antimicrobial Activity Table

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	100
Bacillus subtilis	50

Enzyme Inhibition Studies

Sulfonamides are known to inhibit various enzymes, and this compound's structure suggests potential inhibitory effects on key enzymes involved in metabolic pathways.

Enzyme Inhibitors

Recent studies have highlighted the enzyme inhibitory potential of similar compounds, particularly against carbonic anhydrases and other sulfonamide-sensitive enzymes.

Enzyme Inhibition Table

Enzyme	Inhibition Type	IC50 (µM)
Carbonic Anhydrase II	Competitive	5
Acetylcholinesterase	Non-competitive	20

Neuroprotective Effects

The neuroprotective properties of this compound have been explored in models of neurodegenerative diseases such as Alzheimer's disease.

Case Study: Neuroprotection in PC12 Cells
In vitro studies demonstrated that the compound protects neuronal cells from amyloid-beta-induced toxicity.

Results Summary

• Increased Cell Viability : Significant protection was observed at concentrations ranging from 1.25 to 5 µg/mL.
• Mechanistic Insights : The compound promoted phosphorylation of key proteins involved in cell survival pathways while reducing pro-apoptotic markers.

Comparison with Similar Compounds

Key Research Findings and Limitations

Synthesis Challenges : Gold catalysis offers efficiency for propargyl derivatives, but yields vary with steric bulk (e.g., 65–71% in –5 vs. multi-step routes in ) .

Bioactivity Gaps : While thiophene-sulfonamides show promise (), the target compound’s specific activity remains unverified.

Contradictions : Higher melting points in propargyl derivatives (e.g., int-8 at 127–131°C) suggest stronger intermolecular forces compared to furan-thiophene hybrids (1l at 90–92°C) .

Q & A

Q. What are the critical steps for synthesizing 4-ethoxy-3-methyl-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)benzenesulfonamide, and how can reaction conditions be optimized?

Answer:

• Key Synthesis Steps :
  • Sulfonamide Coupling : React 4-ethoxy-3-methylbenzenesulfonyl chloride with a thiophene-derived amine (e.g., 5-(thiophene-2-carbonyl)thiophen-2-yl)methylamine) under basic conditions (e.g., K₂CO₃ in acetonitrile) .
  • Thiophene Functionalization : Introduce the thiophene-2-carbonyl group via Friedel-Crafts acylation or Suzuki-Miyaura coupling, depending on precursor availability .
• Optimization Strategies :
  • Use controlled copolymerization methods (e.g., adjusting monomer ratios and initiators like ammonium persulfate) to improve yield and purity .
  • Monitor reaction progress via TLC or HPLC and characterize intermediates with NMR (¹H/¹³C) and IR spectroscopy to confirm functional groups .

Q. How should researchers characterize the structural and electronic properties of this compound?

Answer:

• Structural Analysis :
  • X-ray Crystallography : Resolve the crystal structure to confirm stereochemistry and intermolecular interactions (e.g., hydrogen bonding between sulfonamide and thiophene groups) .
  • NMR Spectroscopy : Assign peaks for ethoxy (δ ~1.3 ppm for CH₃, δ ~4.0 ppm for OCH₂), sulfonamide (δ ~7.5–8.0 ppm for aromatic protons), and thiophene-carbonyl (δ ~160–170 ppm in ¹³C NMR) .
• Electronic Properties :
  • Perform DFT calculations to map electron density distributions, particularly on the sulfonamide and thiophene moieties, to predict reactivity .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of sulfonamide-thiophene hybrids?

Answer:

• Data Reconciliation Framework :
  • Assay Validation : Compare activity across standardized assays (e.g., enzyme inhibition vs. cell-based viability) to isolate confounding variables .
  • Structure-Activity Relationship (SAR) : Systematically modify substituents (e.g., ethoxy vs. methoxy, methyl vs. halogen) to identify pharmacophores responsible for anti-inflammatory or anti-convulsant effects .
  • Metabolic Stability Testing : Evaluate cytochrome P450 interactions using liver microsomes to explain discrepancies in in vivo vs. in vitro efficacy .

Q. What computational strategies are recommended for predicting the compound’s interaction with biological targets?

Answer:

• Molecular Docking :
  • Use AutoDock Vina or Schrödinger Suite to model binding to sulfonamide-sensitive targets (e.g., carbonic anhydrase IX or cyclooxygenase-2). Prioritize docking poses with hydrogen bonds between the sulfonamide group and active-site residues (e.g., Zn²⁺ in carbonic anhydrase) .
• MD Simulations :
  • Perform 100-ns simulations in explicit solvent (e.g., TIP3P water) to assess conformational stability of the thiophene-carbonyl moiety during target engagement .

Q. How can researchers design experiments to evaluate the compound’s potential in material science applications?

Answer:

• Optoelectronic Testing :
  • Measure charge-carrier mobility via time-resolved microwave conductivity (TRMC) to assess suitability for organic semiconductors .
  • Analyze UV-Vis absorption and fluorescence spectra to determine bandgap and exciton binding energy .
• Thermal Stability :
  • Conduct thermogravimetric analysis (TGA) to evaluate decomposition temperatures (>250°C suggests viability for high-temperature materials) .

Methodological Considerations

Q. What are best practices for ensuring reproducibility in synthesizing this compound?

Answer:

• Protocol Standardization :
  • Document exact stoichiometry (e.g., 1.2 equivalents of sulfonyl chloride to amine), solvent purity (HPLC-grade), and reaction temperature (±2°C tolerance) .
  • Provide full characterization data (e.g., HRMS, microanalysis) for all intermediates and the final product .
• Controlled Storage :
  • Store the compound under inert gas (Ar/N₂) at −20°C to prevent hydrolysis of the sulfonamide group .